1-(4-(2-Hydroxyethyl)piperazin-1-yl)-3-(2-methoxyphenoxy)propan-2-ol dihydrochloride

• IUPAC Name: 1-[4-(2-hydroxyethyl)piperazin-1-yl]-3-(2-methoxyphenoxy)propan-2-ol;dihydrochloride
• InChI: InChI=1S/C16H26N2O4.2ClH/c1-21-15-4-2-3-5-16(15)22-13-14(20)12-18-8-6-17(7-9-18)10-11-19;;/h2-5,14,19-20H,6-13H2,1H3;2*1H
• InChI Key: BUHQXKGFLYMCHA-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1OCC(CN2CCN(CC2)CCO)O.Cl.Cl
• Molecular Formula: C16H28Cl2N2O4
• Molecular Weight: 383.3 g/mol
• CAS No.: 54414-84-5

Description

1-(4-(2-Hydroxyethyl)piperazin-1-yl)-3-(2-methoxyphenoxy)propan-2-ol dihydrochloride is a useful research compound. Its molecular formula is C16H28Cl2N2O4 and its molecular weight is 383.31. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Characterization

Research on compounds structurally similar to "1-(4-(2-Hydroxyethyl)piperazin-1-yl)-3-(2-methoxyphenoxy)propan-2-ol dihydrochloride" focuses on their synthesis and characterization. For instance, the synthesis of piperazine derivatives and their structural confirmation via IR, 1H NMR, and MS techniques indicate significant interest in developing new compounds with potential therapeutic applications (Wang Xiao-shan, 2011). Such research underlines the importance of structural analysis in understanding the properties and potential applications of new chemical entities.

Pharmacological Evaluations

Several studies have evaluated the pharmacological properties of piperazine derivatives. For example, research into the alpha-adrenoceptors affinity and alpha 1-adrenoceptor antagonistic properties of certain piperazine derivatives demonstrates their potential in treating conditions influenced by alpha-adrenoceptors (H. Marona et al., 2011). Additionally, the synthesis of novel derivatives with antidepressant activities indicates the role of piperazine compounds in mental health therapeutics (J. Kumar et al., 2017).

Anticancer and Antimicrobial Research

The exploration of new piperazine derivatives extends into anticancer and antimicrobial research. For instance, compounds have been designed to target specific cancer cell lines, demonstrating the versatility of piperazine derivatives in developing targeted cancer therapies (G. Lv et al., 2019). Additionally, the synthesis and evaluation of new pyridine derivatives for antimicrobial activities highlight the potential of piperazine compounds in addressing infectious diseases (N. Patel et al., 2011).